Cas no 72345-92-7 (2-Oxiranebutanoic acid,3-(1E,3E,5Z,8Z)-1,3,5,8-tetradecatetraen-1-yl-, methyl ester, (2R,3R)-rel-)

• Product Name: 2-Oxiranebutanoic acid,3-(1E,3E,5Z,8Z)-1,3,5,8-tetradecatetraen-1-yl-, methyl ester, (2R,3R)-rel-
• CAS No: 72345-92-7
• MF: C₂₁H₃₂O₃
• MW: 332.476986885071
• CID: 549479
• PubChem ID: 90475577
• Update Time: 2025-04-19

2-Oxiranebutanoic acid,3-(1E,3E,5Z,8Z)-1,3,5,8-tetradecatetraen-1-yl-, methyl ester, (2R,3R)-rel- Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranebutanoic acid,3-(1E,3E,5Z,8Z)-1,3,5,8-tetradecatetraen-1-yl-, methyl ester, (2R,3R)-rel-
• LEUKOTRIENE A4 METHYL ESTER
• LTA4 METHYL ESTER
• 72345-92-7

• Inchi： 1S/C21H32O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-16-19-20(24-19)17-15-18-21(22)23-2/h7-8,10-14,16,19-20H,3-6,9,15,17-18H2,1-2H3/b8-7+,11-10+,13-12+,16-14-
• InChI Key： WTKAVFHPLJFCMZ-XRQYYYDCSA-N
• SMILES： O1C(/C=C\C=C\C=C\C/C=C/CCCCC)C1CCCC(=O)OC

Computed Properties

• Exact Mass: 332.23500
• Monoisotopic Mass: 332.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8A^2
• XLogP3: 5.6

Experimental Properties

• PSA: 38.83000
• LogP: 5.29230